713-95-1

delta-Dodecalactone

In Stock

• CAS RN:
• 713-95-1

• Formula:
• C12H22O2

• InChI:
• InChI=1S/C12H22O2/c1-2-3-4-5-6-8-11-9-7-10-12(13)14-11/h11H,2-10H2,1H3

• InChIKey:
• QRPLZGZHJABGRS-UHFFFAOYSA-N

• δ -Dodecalactone is a flavor volatile compound mainly found in milk fat.
  Delta-Dodecalactone, also known as δ-dodecalactone or (+/-)-5-dodecanolide, belongs to the class of organic compounds known as delta valerolactones. These are cyclic organic compounds containing an oxan-2- one moiety. Thus, Delta-dodecalactone is considered to be a fatty ester lipid molecule. Delta-Dodecalactone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, Delta-dodecalactone is primarily located in the membrane (predicted from logP). Delta-Dodecalactone exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, Delta-dodecalactone can be found in alcoholic beverages, fruits, herbs and spices, and milk and milk products. This makes Delta-dodecalactone a potential biomarker for the consumption of ...

2-[(2-Bromo-4-formylphenoxy)methyl]benzonitrile

In Stock

• CAS RN:
• 864713-95-1

• Formula:
• C15H10BrNO2

• InChI:
• InChI=1S/C15H10BrNO2/c16-14-7-11(9-18)5-6-15(14)19-10-13-4-2-1-3-12(13)8-17/h1-7,9H,10H2

• InChIKey:
• MBIUEJCNUUCHIV-UHFFFAOYSA-N

• 2-[(2-Bromo-4-formylphenoxy)methyl]benzonitrile is a useful research compound. Its molecular formula is C15H10BrNO2 and its molecular weight is 316.154. The purity is usually 95%.

1-Ethyl-3-(2-(thiophen-3-yl)benzyl)urea

In Stock

• CAS RN:
• 1797713-95-1

• Formula:
• C14H16N2OS

• InChI:
• InChI=1S/C14H16N2OS/c1-2-15-14(17)16-9-11-5-3-4-6-13(11)12-7-8-18-10-12/h3-8,10H,2,9H2,1H3,(H2,15,16,17)

• InChIKey:
• JXYUIUONPBDHNS-UHFFFAOYSA-N

• 1-Ethyl-3-(2-(thiophen-3-yl)benzyl)urea is a useful research compound. Its molecular formula is C14H16N2OS and its molecular weight is 260.36. The purity is usually 95%.

1-(4-aminophenyl)-1H-pyrazol-3-ol

In Stock

• CAS RN:
• 2044713-95-1

• Formula:
• C9H9N3O

• InChI:
• InChI=1S/C9H9N3O/c10-7-1-3-8(4-2-7)12-6-5-9(13)11-12/h1-6H,10H2,(H,11,13)

• InChIKey:
• DBFTZDQEAUSINW-UHFFFAOYSA-N

• 1-(4-aminophenyl)-1H-pyrazol-3-ol is a useful research compound. Its molecular formula is C9H9N3O and its molecular weight is 175.191. The purity is usually 95%.